Cas no 688336-24-5 (2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

2-{1-(4-Ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is a synthetic organic compound featuring a unique molecular structure combining an imidazole ring, ethoxyphenyl group, and trifluoromethylphenyl moiety. Its key advantages include potential biological activity due to the presence of the imidazole core, which is often associated with pharmacological properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the ethoxyphenyl substituent may influence binding affinity. This compound is of interest in medicinal chemistry research, particularly for exploring structure-activity relationships in drug discovery. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacokinetic properties. The compound's synthetic accessibility further supports its utility in developing novel bioactive molecules.
2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide structure
688336-24-5 structure
Product Name:2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
CAS No:688336-24-5
MF:C20H18F3N3O2S
MW:421.436033725739
CID:5989241
PubChem ID:4546901
Update Time:2025-06-08

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
    • Acetamide, 2-[[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio]-N-[2-(trifluoromethyl)phenyl]-
    • 688336-24-5
    • F0599-0325
    • EU-0024536
    • 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
    • 2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
    • 2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
    • AKOS024585970
    • Inchi: 1S/C20H18F3N3O2S/c1-2-28-15-9-7-14(8-10-15)26-12-11-24-19(26)29-13-18(27)25-17-6-4-3-5-16(17)20(21,22)23/h3-12H,2,13H2,1H3,(H,25,27)
    • InChI Key: AOQNUFJZRIZYJK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1N(C2=CC=C(OCC)C=C2)C=CN=1

Computed Properties

  • Exact Mass: 421.10718249g/mol
  • Monoisotopic Mass: 421.10718249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • pka: 12.52±0.70(Predicted)

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Pricemore >>

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2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Related Literature

Additional information on 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 688336-24-5)

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 688336-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazole core linked to a trifluoromethylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

The compound’s sulfanylacetamide moiety is a key functional group that enhances its reactivity and binding affinity. This structural feature is often explored in drug discovery for designing small-molecule inhibitors targeting diseases like cancer, inflammation, and microbial infections. Recent studies have highlighted its relevance in addressing drug-resistant pathogens, a growing concern in global healthcare. The incorporation of a trifluoromethyl group further improves its metabolic stability, making it a valuable asset in medicinal chemistry.

In the agrochemical sector, 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is investigated for its potential as a crop protection agent. Its ability to disrupt pest-specific biochemical pathways aligns with the increasing demand for sustainable agriculture solutions. Farmers and researchers alike are searching for compounds that minimize environmental impact while maximizing efficacy, and this molecule fits into that niche.

The synthesis of CAS No. 688336-24-5 involves multi-step organic reactions, including imidazole ring formation and sulfanyl linkage introduction. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. These methods are critical for maintaining consistency in research and industrial applications, where even minor impurities can affect performance.

From a commercial perspective, the compound is gaining traction due to its versatility. Companies specializing in custom synthesis and contract research are offering it as a building block for innovative projects. Its patent landscape is also evolving, with several filings exploring its derivatives for specific uses. This trend reflects the broader shift toward tailored chemical solutions in science and technology.

Environmental and safety profiles of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide are under scrutiny to meet regulatory standards. Researchers are employing computational toxicology tools to predict its behavior in ecosystems, addressing concerns about green chemistry principles. Such efforts are crucial for ensuring compliance with international guidelines like REACH and EPA regulations.

In summary, CAS No. 688336-24-5 represents a fascinating intersection of chemistry and applied sciences. Its dual potential in pharmaceuticals and agrochemicals, coupled with its structural novelty, positions it as a compound of enduring interest. As research progresses, it may unlock new avenues for tackling some of the most pressing challenges in health and agriculture today.

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